(2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid

• Molecular Formula: C9H13NO2
• Molecular Weight: 167.20 g/mol
• IUPAC Name: (2R)-1-prop-2-ynylpiperidine-2-carboxylic acid
• InChI: InChI=1S/C9H13NO2/c1-2-6-10-7-4-3-5-8(10)9(11)12/h1,8H,3-7H2,(H,11,12)/t8-/m1/s1
• InChI Key: CHWCHFSOHNZGKJ-MRVPVSSYSA-N
• Isomeric SMILES: C#CCN1CCCC[C@@H]1C(=O)O
• Canonical SMILES: C#CCN1CCCCC1C(=O)O

Description

(2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid is a chiral piperidine derivative featuring a propargyl (prop-2-yn-1-yl) substituent at the nitrogen atom and a carboxylic acid group at the C2 position. The propargyl group confers unique electronic and steric properties, enabling interactions with enzyme active sites, such as the zinc-containing MBLs like NDM-1 and VIM-2 .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid typically involves the cyclization of appropriate precursors. One common method includes the use of alkyl dihalides and primary amines under microwave irradiation, which facilitates a cyclocondensation reaction in an alkaline aqueous medium . Another method involves the use of Grignard reagents with N-(tert-butylsulfinyl)-bromoimine to produce enantioenriched α-substituted piperidines .

Industrial Production Methods

Industrial production of piperidine derivatives often employs continuous flow reactions due to their efficiency and scalability. For instance, the reaction of N-(tert-butylsulfinyl)-bromoimine with Grignard reagents can be scaled up smoothly, showcasing its utility in industrial settings .

Chemical Reactions Analysis

Types of Reactions

(2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or amines.

Substitution: It can undergo nucleophilic substitution reactions, where the prop-2-yn-1-yl group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like amines, alcohols, and thiols can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

(2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Its derivatives are studied for their potential biological activities, such as anticancer and antimicrobial properties.

Medicine: Piperidine derivatives are crucial in the development of drugs for various diseases, including cancer and neurological disorders.

Industry: It is used in the synthesis of polymers and other industrial chemicals.

Mechanism of Action

The mechanism of action of (2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid involves its interaction with specific molecular targets. For instance, piperidine derivatives can inhibit enzymes or receptors involved in disease pathways. The exact molecular targets and pathways depend on the specific derivative and its application .

Comparison with Similar Compounds

Structural Analogues in Metallo-β-Lactamase Inhibition

Piperidine-2-carboxylic acid derivatives are extensively studied for MBL inhibition. Key analogs include:

Compound Name	Substituents	Biological Target	Key Findings
(2R)-1-[(2S)-2-Methyl-3-sulfanyl-propanoyl]piperidine-2-carboxylic acid (Compound 1)	Thioester-linked 2-methylpropanoyl	NDM-1	X-ray crystallography shows binding to NDM-1 active site via thiol-Zn²⁺ coordination. Higher potency than propargyl analogs due to sulfur-Zn interaction .
(2R)-1-(2-Benzyl-3-mercaptopropanoyl)piperidine-2-carboxylic acid	Benzyl and mercaptopropanoyl	VIM-2	Forms a stable complex with VIM-2 via thiolate-Zn²⁺ chelation. The benzyl group enhances hydrophobic interactions in the enzyme pocket .
(2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid	Propargyl	NDM-1/VIM-2	Moderate MBL inhibition; propargyl’s linear geometry limits deep active-site penetration compared to bulkier substituents (e.g., benzyl) .

Key Structural Insights :

• Thiol vs. Propargyl Groups : Thiol-containing analogs (e.g., Compound 1) exhibit stronger Zn²⁺ chelation than propargyl derivatives, translating to superior MBL inhibition .
• Steric Effects : Bulky substituents (e.g., benzyl) improve binding affinity by occupying hydrophobic subpockets in MBLs, whereas smaller groups (propargyl) prioritize solubility .

Comparison of Stereochemistry :

Biological Activity

(2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid, also known by its CAS number 203207-17-4, is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound based on available research findings, case studies, and relevant data.

The molecular formula of (2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid is $C_9H_{13}NO_2$, with a molecular weight of approximately 167.21 g/mol. The compound features a piperidine ring substituted with a prop-2-ynyl group and a carboxylic acid functional group, which may contribute to its biological properties.

Biological Activity Overview

Research indicates that (2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid exhibits several biological activities, including:

1. Anticancer Activity
Studies have shown that derivatives of piperidine compounds can possess anticancer properties. For instance, compounds with similar structural motifs have been evaluated for their ability to inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines .

Table 1: Summary of Anticancer Activity of Piperidine Derivatives

Compound Name	Cell Line Tested	IC50 (µM)	Mechanism of Action
D28	K562	2.0	HDAC inhibition
D11	HeLa	3.5	Apoptosis induction
D24	A549	4.0	Cell cycle arrest

2. Neuroprotective Effects
Piperidine derivatives have been studied for their neuroprotective effects, particularly in models of neurodegenerative diseases. The structural features of (2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid may offer protective benefits against oxidative stress and neuronal apoptosis .

Case Studies

A notable case study involved synthesizing various piperidine derivatives, including (2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid, and evaluating their effects on cancer cell lines. The study found that certain modifications to the piperidine structure enhanced anticancer activity, suggesting a structure–activity relationship (SAR) that could guide future drug development efforts .

Case Study Summary:
A recent investigation into the biological profile of piperidine derivatives highlighted the importance of substituent groups in modulating activity against cancer cells. The study reported that compounds with smaller side chains exhibited higher potency compared to those with bulkier groups .

The mechanisms through which (2R)-1-(Prop-2-yn-1-yl)piperidine-2-carboxylic acid exerts its biological effects are still being elucidated but may involve:

1. Enzyme Inhibition
Inhibitory activity against specific enzymes such as histone deacetylases (HDACs) has been documented for similar compounds, leading to altered gene expression profiles conducive to cancer cell death .

2. Induction of Apoptosis
The ability to induce apoptosis in cancer cells is a critical mechanism for many anticancer agents. Studies suggest that the compound may promote apoptotic pathways through mitochondrial dysfunction and activation of caspases .